Cas no 2102411-66-3 ((S)-1-(5-Methylpyrazin-2-YL)ethan-1-amine hcl)

(S)-1-(5-Methylpyrazin-2-YL)ethan-1-amine hcl structure
2102411-66-3 structure
Product Name:(S)-1-(5-Methylpyrazin-2-YL)ethan-1-amine hcl
CAS No:2102411-66-3
MF:C7H12ClN3
MW:173.643280029297
CID:5066169
Update Time:2023-08-25

(S)-1-(5-Methylpyrazin-2-YL)ethan-1-amine hcl Chemical and Physical Properties

Names and Identifiers

    • (S)-1-(5-METHYLPYRAZIN-2-YL)ETHAN-1-AMINE HCL
    • (S)-1-(5-methylpyrazin-2-yl)ethan-1-amine hydrochloride
    • (S)-1-(5-Methylpyrazin-2-YL)ethan-1-amine hcl
    • Inchi: 1S/C7H11N3.ClH/c1-5-3-10-7(4-9-5)6(2)8;/h3-4,6H,8H2,1-2H3;1H/t6-;/m0./s1
    • InChI Key: RYXYFVNOEVQXIV-RGMNGODLSA-N
    • SMILES: Cl.N[C@@H](C)C1C=NC(C)=CN=1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 105
  • Topological Polar Surface Area: 51.8
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